Cas no 2060033-54-5 (2-{2-azaspiro4.4nonan-4-yl}phenol)

• Product Name: 2-{2-azaspiro4.4nonan-4-yl}phenol
• CAS No: 2060033-54-5
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• MDL: MFCD30486957
• CID: 5193201
• PubChem ID: 137702308
• Update Time: 2025-10-24

2-{2-azaspiro4.4nonan-4-yl}phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(2-azaspiro[4.4]non-4-yl)-
• 2-{2-azaspiro4.4nonan-4-yl}phenol

• MDL： MFCD30486957
• Inchi： 1S/C14H19NO/c16-13-6-2-1-5-11(13)12-9-15-10-14(12)7-3-4-8-14/h1-2,5-6,12,15-16H,3-4,7-10H2
• InChI Key： MEYBJEBHBRYDET-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC=C1C1C2(CCCC2)CNC1

Additional information on 2-{2-azaspiro4.4nonan-4-yl}phenol

Comprehensive Overview of 2-{2-azaspiro4.4nonan-4-yl}phenol (CAS No. 2060033-54-5): Properties, Applications, and Industry Insights

The compound 2-{2-azaspiro4.4nonan-4-yl}phenol (CAS No. 2060033-54-5) is a specialized organic molecule featuring a unique spirocyclic structure combined with a phenolic moiety. Its molecular architecture, characterized by the azaspiro core, has garnered significant attention in pharmaceutical and material science research due to its potential as a building block for bioactive molecules. The presence of both phenol and spirocyclic amine functionalities enables diverse reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for spirocyclic compounds like 2-{2-azaspiro4.4nonan-4-yl}phenol has surged, driven by their applications in drug discovery. Researchers are particularly interested in their role as scaffolds for kinase inhibitors and GPCR modulators, aligning with trends in precision medicine. The compound’s rigid three-dimensional structure enhances binding selectivity, a property highly sought after in the development of next-generation therapeutics. This aligns with frequent search queries such as "spirocyclic drug candidates 2024" and "azaspiro phenol applications."

From a synthetic perspective, CAS No. 2060033-54-5 exemplifies advancements in green chemistry. Its preparation often involves catalytic methods to minimize waste, resonating with industry shifts toward sustainable synthesis. Analytical techniques like HPLC and NMR are critical for characterizing its purity, a topic frequently searched by quality control professionals. The compound’s logP and solubility profiles further make it a subject of interest in ADMET studies, addressing common queries about "improving drug-like properties."

Beyond pharmaceuticals, 2-{2-azaspiro4.4nonan-4-yl}phenol finds niche applications in advanced materials. Its phenolic group allows for functionalization in polymer chemistry, catering to searches like "high-performance polymer additives." The compound’s thermal stability and potential as a ligand in catalysis are also under exploration, reflecting broader interest in transition-metal complexes for industrial processes.

In summary, 2-{2-azaspiro4.4nonan-4-yl}phenol represents a convergence of innovation in medicinal chemistry and materials science. Its multifunctional design addresses contemporary challenges in drug development and sustainable technology, making it a compelling subject for researchers and industry stakeholders alike.